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Compound of Interest

2-(3-bromophenoxy)-N-(2-
Compound Name:
methoxyethyl)acetamide

CAS No.: 449169-55-5

Cat. No.: B3138190

Get Quote

Executive Summary & Chemical Profile[2][3]

Compound: 2-(3-bromophenoxy)-N-(2-methoxyethyl)acetamide Functional Classification:
Halogenated Aromatic Amide Primary Disposal Directive:Strict Segregation — Halogenated
Waste Stream[1]

This guide provides the definitive protocol for the disposal of 2-(3-bromophenoxy)-N-(2-
methoxyethyl)acetamide. As a brominated organic compound, this substance presents
specific challenges regarding thermal destruction and environmental persistence.[1] Unlike
non-halogenated organic waste (which is often used for fuel blending), this compound requires
high-temperature incineration with acid gas scrubbing to prevent the formation of corrosive
hydrogen bromide (HBr) and potential brominated dioxins.[1]

Immediate Hazard Profile:

e Irritant: Skin, eye, and respiratory tract irritant.[1][2]
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» Environmental Toxin: Organohalogens are generally persistent; improper disposal can lead
to groundwater contamination.

» Reactive Potential: Amide functionality allows for hydrolysis under strong acid/base
conditions; however, the primary disposal concern is the bromine content.[1]

Pre-Disposal Assessment & Waste
Characterization[1]

Before removing the vessel from the bench, you must characterize the waste to ensure
regulatory compliance (RCRA/EPA).[1]

Chemical Structure Analysis

The presence of the Bromine (Br) atom on the phenoxy ring is the critical determinant for

disposal.
Feature Implication for Disposal
CRITICAL: Classifies waste as "Halogenated."
3-Bromophenoxy [3][4] Must NOT be mixed with clean fuel-
blending streams.
Generally stable, but avoid mixing with strong
Amide Linkage acids/bases in the waste container to prevent
exothermic hydrolysis.[1]
Increases solubility in organic solvents; ensures
Methoxyethyl Tail the compound stays in the organic phase during

separation.

Regulatory Classification (RCRA)

While this specific CAS may not have a unique "U" or "P" list code, it defaults to the following

characteristics based on its constituents:

o Waste Code:D001 (if in flammable solvent) or General Halogenated Organic Waste.
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e Generator Status: Must be counted toward monthly hazardous waste generation totals.

Segregation Protocol: The "Zero-Contamination"
Rule[1]

The Core Directive: Never dispose of this compound in the "General Organic / Non-
Halogenated" waste container.

Why? (The Science): Standard organic waste is often sent to cement kilns for "fuel blending”
(energy recovery). If brominated compounds enter this stream:

e Corrosion: Combustion releases HBr, which corrodes standard combustion chambers.
e Emissions: Without specific scrubbers, bromine gas is released into the atmosphere.

o Cost: Contaminating a non-halogenated drum with even 1% halogenated waste downgrades
the entire drum, tripling the disposal cost.

Decision Logic for Segregation
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Figure 1: Segregation Decision Matrix.[1] Note that the presence of the brominated solute
overrides the classification of the solvent.[1]

Packaging, Labeling, and Storage[1]
Container Selection

* Material: High-Density Polyethylene (HDPE) or Borosilicate Glass.

o Recommendation: Use HDPE carboys for liquid waste to prevent breakage.
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» Closure: Vented caps are recommended if the waste solution contains volatile solvents, but

standard screw caps are acceptable for the pure solid.[1]

 Liner: If disposing of the solid pure
waste drum.[1]

substance, place it in a sealed clear bag inside the solid

Labeling Requirements (S.A.F.E. Protocol)

Every container must carry a hazardous waste label populated with the following data:

Field Entry Requirement
"Waste 2-(3-bromophenoxy)-N-(2-
Contents methoxyethyl)acetamide" (Do not use

abbreviations)

Hazard Checkbox

[X] Toxic [X] Irritant [ ] Flammable (Check only if

in flammable solvent)

Date

Start date of accumulation.

Constituents

List "Halogenated Organics" explicitly.

Emergency Spill Response Workflow

In the event of a spill (solid powder or solution), immediate containment is required to prevent

tracking the brominated compound into clean areas.[1]

2. PPE DONNING
Nitrile Gloves, Goggles,

1. ALERT & EVACUATE
Notify nearby personnel

4. ABSORPTION
Use vermiculite or chem-pads.
Avoid water (spreads contamination).

5. DISPOSAL
Place all debris in
Halogenated Waste Bin

3. CONTAINMENT
Circle spill with absorbent socks

.

Lab Coat, N95 (if dust)

Click to download full resolution via product page

Figure 2: Immediate Spill Response Workflow.[1] Emphasis is placed on dry containment to

prevent spreading the halogenated compound into drains.

Final Disposal Pathway (Destruction)[1]
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Once the waste leaves your laboratory, it enters the regulated disposal chain.[1] Understanding
this helps justify the strict segregation rules.

o Transport: The waste is transported by a licensed hazardous waste hauler (DOT Class 6.1 or
9).

» Consolidation: At the Transfer, Storage, and Disposal Facility (TSDF), the waste is
consolidated with other halogenated organics.[1]

» Destruction Method:Rotary Kiln Incineration.
o Temperature: >1000°C.
o Residence Time: >2 seconds.

o Scrubbing: The exhaust gas passes through a caustic scrubber (Sodium Hydroxide) to
neutralize the Hydrogen Bromide (HBr) gas formed during combustion, converting it to
harmless Sodium Bromide (NaBr) salt.[1]

Self-Validation Check:
e Did I putitin the red can? Yes -> It goes to the kiln.
e Did | put it in the drain?NO -> It contaminates the watershed.

e Did I put it in the general trash?NO -> It poses a risk to custodial staff and violates EPA
regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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¢ To cite this document: BenchChem. [Proper Disposal Procedures: 2-(3-bromophenoxy)-N-(2-
methoxyethyl)acetamide[1]]. BenchChem, [2026]. [Online PDF]. Available at:
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bromophenoxy-n-2-methoxyethyl-acetamide-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3138190?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

